Cas no 54401-65-9 (4H-Quinolizine-1-carbonitrile, 4-oxo-)

4H-Quinolizine-1-carbonitrile, 4-oxo-, is a heterocyclic organic compound featuring a quinolizine core functionalized with a cyano group at the 1-position and a carbonyl group at the 4-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for constructing complex nitrogen-containing frameworks. Its high purity and stability under standard conditions make it a reliable reagent for nucleophilic and electrophilic transformations. The compound’s well-defined molecular architecture enables precise modifications, facilitating its use in targeted drug discovery and material science research. Its synthetic utility is further enhanced by compatibility with common organic solvents and reaction conditions.

4H-Quinolizine-1-carbonitrile, 4-oxo- structure

54401-65-9 structure

Product Name:4H-Quinolizine-1-carbonitrile, 4-oxo-

CAS No:54401-65-9

MF:C₁₀H₆N₂O

MW:170.16744184494

CID:1588739

PubChem ID:15526323

Update Time:2025-10-17

4H-Quinolizine-1-carbonitrile, 4-oxo- Chemical and Physical Properties

Names and Identifiers

- 4H-Quinolizine-1-carbonitrile, 4-oxo-
- 4-oxo-5H-quinolizine-1-carbonitrile
- 54401-65-9
- 4-oxoquinolizine-1-carbonitrile
- 4-oxo-4H-quinolizine-1-carbonitrile
- Inchi： 1S/C10H6N2O/c11-7-8-4-5-10(13)12-6-2-1-3-9(8)12/h1-6H
- InChI Key： ODZRQKJKMQMMNY-UHFFFAOYSA-N
- SMILES： O=C1C=CC(C#N)=C2C=CC=CN21

Computed Properties

Exact Mass: 170.04808
Monoisotopic Mass: 170.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 429
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 44.1Å²

Experimental Properties

PSA: 44.1

4H-Quinolizine-1-carbonitrile, 4-oxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1737815-1g	4-Oxo-4h-quinolizine-1-carbonitrile	54401-65-9	98%	1g	￥5537.00	2024-05-09
Crysdot LLC	CD11107285-1g	4-Oxo-4H-quinolizine-1-carbonitrile	54401-65-9	95+%	1g	$559	2024-07-18